N1-ethyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-ethyl-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C21H28N4O4/c1-3-22-20(26)21(27)23-15-18(19-5-4-14-29-19)25-12-10-24(11-13-25)16-6-8-17(28-2)9-7-16/h4-9,14,18H,3,10-13,15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: OHOBKQUIZQHSSM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H28N4O4
• Molecular Weight: 400.5 g/mol

Description

N1-ethyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide, also known as FEOx, is a novel compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. FEOx is a small molecule that belongs to the oxalamide family, which has been shown to exhibit various biological activities such as anti-inflammatory, anti-cancer, and antiviral properties.

Scientific Research Applications

Organic Synthesis Applications

N,N'-Bisoxalamides Enhance Catalytic Activity : N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) is highlighted for its efficacy in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method facilitates the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at low temperatures, showcasing the compound's role in synthesizing pharmaceutically relevant building blocks (Bhunia, S. V. Kumar, & D. Ma, 2017).

Pharmacological Evaluation

Novel Derivatives Synthesis and Evaluation : A novel series of compounds related to the oxalamide structure were synthesized, beginning from 2-acetylfuran. These compounds underwent various reactions, including Claisen Schmidt condensation and cyclization with hydroxylamine hydrochloride. The synthesized compounds exhibited significant antidepressant and antianxiety activities in behavioral tests on mice, indicating the compound's potential in developing new therapeutic agents (J. Kumar et al., 2017).

Heteroaromatic Analogs as Dopamine Reuptake Inhibitors : Research on heteroaromatic analogs of GBR 12935, where the benzene ring is replaced with thiophene, furan, or pyridine rings, showed high affinity and selectivity for the dopamine transporter (DAT). This suggests the compound's utility in developing treatments for disorders related to dopamine system dysfunction (D. Matecka et al., 1997).